Cas no 1523194-79-7 (2-(2,4,5-trifluorophenyl)ethanethioamide)

• Product Name: 2-(2,4,5-trifluorophenyl)ethanethioamide
• CAS No: 1523194-79-7
• MF: C₈H₆F₃NS
• MW: 205.200150966644
• CID: 6252443
• PubChem ID: 82671714
• Update Time: 2025-05-20

2-(2,4,5-trifluorophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trifluorophenyl)ethanethioamide
• 1523194-79-7
• EN300-1830070

• Inchi： 1S/C8H6F3NS/c9-5-3-7(11)6(10)1-4(5)2-8(12)13/h1,3H,2H2,(H2,12,13)
• InChI Key： CQXYADSQJCEBQL-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C(=CC=1F)F)F)N

Computed Properties

• Exact Mass: 205.01730486g/mol
• Monoisotopic Mass: 205.01730486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(2,4,5-trifluorophenyl)ethanethioamide

Introduction to 2-(2,4,5-trifluorophenyl)ethanethioamide (CAS No. 1523194-79-7) in Modern Chemical and Pharmaceutical Research

2-(2,4,5-trifluorophenyl)ethanethioamide, identified by the chemical identifier CAS No. 1523194-79-7, represents a significant compound in the realm of pharmaceutical and chemical synthesis. This compound belongs to the class of thioamides, which are widely recognized for their diverse biological activities and utility in drug development. The structural motif of 2-(2,4,5-trifluorophenyl)ethanethioamide incorporates a trifluorophenyl group, a substitution pattern that has garnered considerable attention due to its ability to modulate electronic properties and enhance metabolic stability—key factors in medicinal chemistry.

The trifluorophenyl moiety is particularly noteworthy for its role in influencing the pharmacokinetic and pharmacodynamic profiles of molecules. Its electron-withdrawing nature can lead to increased lipophilicity, which is often desirable for oral bioavailability. Furthermore, the presence of fluorine atoms can prevent rapid metabolic degradation by enzymes such as cytochrome P450, thereby extending the half-life of therapeutic agents. These attributes make 2-(2,4,5-trifluorophenyl)ethanethioamide a valuable scaffold for designing novel pharmaceuticals targeting various diseases.

In recent years, research has highlighted the potential of thioamides as versatile intermediates in organic synthesis. The thioamide group (-CONH-SH) is known for its reactivity in nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity has been leveraged in the development of libraries of compounds for high-throughput screening (HTS) programs aimed at identifying new drug candidates. For instance, derivatives of 2-(2,4,5-trifluorophenyl)ethanethioamide have been explored as inhibitors of enzymes implicated in inflammatory and infectious diseases.

One of the most compelling areas where 2-(2,4,5-trifluorophenyl)ethanethioamide has shown promise is in the inhibition of proteases. Proteases play crucial roles in numerous biological pathways, including those involved in cancer progression and viral replication. By designing molecules that mimic or interfere with the active sites of these enzymes, researchers aim to develop treatments that disrupt harmful biological processes. The trifluorophenyl group’s ability to engage in hydrophobic interactions within the enzyme’s active site enhances binding affinity, making thioamides like 2-(2,4,5-trifluorophenyl)ethanethioamide potent candidates for this purpose.

Moreover, advances in computational chemistry have facilitated the rational design of compounds like 2-(2,4,5-trifluorophenyl)ethanethioamide by predicting their binding modes and affinities to biological targets. Molecular docking studies have revealed that this compound can interact with specific residues in protease active sites through both covalent and non-covalent interactions. Such insights have guided synthetic efforts toward optimizing potency and selectivity.

The synthesis of 2-(2,4,5-trifluorophenyl)ethanethioamide involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include the introduction of fluorine atoms into the aromatic ring via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions require careful optimization to ensure high yields and purity. Additionally, the formation of the thioamide bond typically involves nucleophilic addition to an acrylamide derivative followed by thiolysis—a strategy that underscores the versatility of thioamides as synthetic intermediates.

Recent publications have demonstrated applications of thioamides beyond protease inhibition. For example, studies indicate that certain derivatives exhibit antiviral properties by interfering with viral polymerase enzymes. The structural rigidity imparted by the trifluorophenyl group allows these compounds to adopt conformations that mimic natural substrates but block enzymatic activity. This dual functionality—enhanced binding affinity and metabolic stability—makes 2-(2,4,5-trifluorophenyl)ethanethioamide a compelling candidate for further exploration.

In conclusion, 2-(2,4,5-trifluorophenyl)ethanethioamide (CAS No.1523194-79-7) stands as a testament to the innovative potential inherent in structural modifications within pharmaceutical chemistry. Its unique combination of electronic properties and reactivity makes it a valuable building block for drug discovery efforts targeting a wide range of diseases. As research continues to uncover new therapeutic applications for this compound and its derivatives, it will undoubtedly remain at forefront of medicinal chemistry innovation.